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Compound of Interest

Compound Name: Bms-1

Cat. No.: B13399341

This document provides immediate and essential safety and logistical information for
researchers, scientists, and drug development professionals handling BMS-1001
hydrochloride. The following procedural guidance is intended to directly address operational
guestions and establish safe laboratory practices.

Chemical and Physical Properties

A summary of the known quantitative data for BMS-1001 hydrochloride is presented below.

Property Value

Molecular Formula C35H35CIN207
Molecular Weight 631.11 g/mol

CAS Number 2113650-04-5

Physical State Solid

Solubility in DMSO 11.5 mg/mL (18.22 mM)
Storage Temperature Powder: -20°C for 3 years

In solvent: -80°C for 1 year
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Hazard Identification and Personal Protective
Equipment (PPE)

While BMS-1001 hydrochloride is not classified as a hazardous substance or mixture,
adherence to standard laboratory safety protocols is crucial to minimize any potential risks.[1]
The following table outlines the recommended PPE.

Protection Type Recommended Equipment  Rationale
) Safety glasses with side Protects against accidental
Eye Protection _ _
shields or goggles splashes or dust particles.
] Chemical-resistant gloves Prevents direct skin contact
Hand Protection o ]
(e.g., nitrile) with the compound.

) Protects skin and personal
Body Protection Laboratory coat ) o
clothing from contamination.

Not generally required for
small quantities in a well-
_ _ ventilated area. Use a fume Minimizes inhalation of
Respiratory Protection . _ _
hood for handling larger airborne particles.
guantities or if dust generation

is likely.

A logical workflow for the selection of appropriate PPE is outlined in the diagram below.
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Caption: PPE Selection Workflow for BMS-1001 Hydrochloride.
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Operational Plan: Handling and Disposal

A systematic approach to handling and disposing of BMS-1001 hydrochloride is essential for
maintaining a safe laboratory environment.

Experimental Protocol for Handling:

e Preparation:
o Ensure the work area (laboratory bench or fume hood) is clean and uncluttered.
o Confirm that an emergency eyewash station and safety shower are accessible.[1]
o Assemble all necessary equipment and reagents.
o Don the appropriate PPE as determined by the risk assessment.

» Weighing and Solution Preparation:

o If handling the solid form, weigh the required amount in a fume hood or on a balance with
a draft shield to minimize dust.

o For preparing solutions, add the solvent (e.g., DMSO) to the weighed solid. Sonication is
recommended to aid dissolution.[2]

o Experimental Use:
o Handle all solutions with care to avoid splashes and spills.
o Keep containers closed when not in use.
o Post-Experiment:
o Decontaminate the work surface with an appropriate cleaning agent.
o Remove and dispose of PPE in the designated waste containers.

o Wash hands thoroughly with soap and water.
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Disposal Plan:

e Unused Compound: Dispose of as chemical waste in accordance with local, state, and
federal regulations. Do not dispose of down the drain.

o Contaminated Materials: Any materials that have come into contact with BMS-1001
hydrochloride (e.g., pipette tips, gloves, paper towels) should be disposed of in the
designated solid chemical waste stream.

» Solutions: Collect all waste solutions containing BMS-1001 hydrochloride in a clearly
labeled, sealed waste container for chemical waste disposal.

The overall workflow for handling and disposal is visualized in the following diagram.
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Caption: General Workflow for Handling and Disposal of BMS-1001 Hydrochloride.

First Aid Measures

In the event of accidental exposure, follow these immediate first aid procedures.[1]

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b13399341?utm_src=pdf-body-img
https://www.benchchem.com/product/b13399341?utm_src=pdf-body
https://www.abmole.com/literature/bms-1001-hydrochloride-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13399341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is

Inhalation - . :

difficult, seek medical attention.

Remove contaminated clothing. Rinse the
Skin Contact affected skin area thoroughly with large

amounts of water.

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) ]

and lower eyelids. Seek prompt medical

attention.

Wash out the mouth with water if the person is
Ingestion conscious. Do not induce vomiting. Seek

medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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